Cas no 2937-59-9 (2,6-bis(hydroxymethyl)phenol)

2,6-bis(hydroxymethyl)phenol structure
2,6-bis(hydroxymethyl)phenol structure
Product Name:2,6-bis(hydroxymethyl)phenol
CAS No:2937-59-9
MF:C8H10O3
MW:154.163202762604
MDL:MFCD03792731
CID:281260
PubChem ID:76244
Update Time:2025-04-19

2,6-bis(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol,2-hydroxy-
    • 2,6-Bis(hydroxymethyl)phenol
    • 2,6-DIMETHYLOLPHENOL
    • 2,6-Dimethylolphenolneat
    • m-Xylene-2,alpha,alpha'-triol
    • EN300-314507
    • NS00021997
    • 1,3-Benzenedimethanol, 2-hydroxy-
    • 2937-59-9
    • UNII-F544Q2F96E
    • 2,6-Dimethylol phenol
    • SCHEMBL196227
    • EINECS 220-919-2
    • F544Q2F96E
    • DTXSID80183603
    • 2,6-di-(hydroxymethyl)phenol
    • InChI=1/C8H10O3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,9-11H,4-5H2
    • M-XYLENE-.ALPHA.,.ALPHA.'-DIOL, 2-HYDROXY-
    • Q27277650
    • 2-HYDROXY-M-XYLENE-.ALPHA.,.ALPHA.'-DIOL
    • PHENALLOY 2175
    • 2, 6-bis(hydroxymethyl)phenol
    • DECTVMOFPJKFOZ-UHFFFAOYSA-
    • 2,6-bis(hydroxymethyl)phenol
    • MDL: MFCD03792731
    • Inchi: 1S/C8H10O3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,9-11H,4-5H2
    • InChI Key: DECTVMOFPJKFOZ-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=CC=CC=1CO

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.334
  • Boiling Point: 335.5°Cat760mmHg
  • Flash Point: 170.8°C
  • Refractive Index: 1.628

2,6-bis(hydroxymethyl)phenol Pricemore >>

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